Cas no 1805476-25-8 (Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate
• CAS No: 1805476-25-8
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883602
• Update Time: 2025-07-19

Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-4-3-13-7(9(14)15-2)5(6(4)10)8(11)12/h3,8H,1-2H3
• InChI Key： GAARWWYUCMZRRT-UHFFFAOYSA-N
• SMILES： FC1C(C)=CN=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate

Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate (CAS No. 1805476-25-8): An Overview

Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate (CAS No. 1805476-25-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of fluorine and methyl groups, which contribute to its distinct chemical properties and potential biological activities.

The chemical structure of Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate consists of a pyridine ring with a difluoromethyl group at the 3-position, a fluorine atom at the 4-position, and a methyl group at the 5-position. The carboxylate ester group is attached to the 2-position of the pyridine ring. This intricate arrangement of functional groups imparts the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The presence of fluorine atoms in the molecule enhances its lipophilicity, allowing it to penetrate cell membranes more effectively and exert its pharmacological effects.

In addition to its anti-inflammatory properties, Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate could be a promising lead compound for further drug development in oncology.

The synthesis of Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-difluoromethyldifluoropyridine with an appropriate carboxylic acid or ester precursor. The use of transition metal catalysts, such as palladium or copper, has been shown to significantly improve the yield and purity of the final product. These synthetic methods are crucial for ensuring a consistent supply of high-quality material for both research and industrial applications.

From a safety perspective, Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, appropriate handling and storage precautions should be observed to ensure safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, Methyl 3-(difluoromethyl)-4-fluoro-5-methylpyridine-2-carboxylate (CAS No. 1805476-25-8) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing candidate for further investigation and development into novel therapeutic agents. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern drug discovery efforts.